![molecular formula C16H18Cl2N2O2 B2889372 N-(3-chloro-4-ethoxyphenyl)-2-(phenylamino)acetamide hydrochloride CAS No. 1604516-15-5](/img/structure/B2889372.png)
N-(3-chloro-4-ethoxyphenyl)-2-(phenylamino)acetamide hydrochloride
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Description
N-(3-chloro-4-ethoxyphenyl)-2-(phenylamino)acetamide hydrochloride is a useful research compound. Its molecular formula is C16H18Cl2N2O2 and its molecular weight is 341.23. The purity is usually 95%.
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Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
This research explores the metabolism of chloroacetamide herbicides, including acetochlor and metolachlor, in liver microsomes of humans and rats. The study highlights the carcinogenic potential of these compounds and their metabolic pathways leading to DNA-reactive products. Although not directly related to N-(3-chloro-4-ethoxyphenyl)-2-(phenylamino)acetamide hydrochloride, this research underscores the significance of understanding the metabolic fate and potential health risks of chloroacetamide compounds in biological systems (Coleman et al., 2000).
Chemoselective Acetylation in Drug Synthesis
The study on chemoselective monoacetylation of 2-aminophenol to produce N-(2-hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs, exemplifies the utility of acetamide derivatives in pharmaceutical synthesis. This process optimization and exploration of reaction mechanisms provide insights into the efficiency and selectivity of acetylation reactions, relevant to the synthesis and modification of compounds like this compound (Magadum & Yadav, 2018).
Cytochrome P450 System in Biodegradation
Research on the N-deethoxymethylation of acetochlor by Rhodococcus sp. demonstrates the role of the cytochrome P450 system in the biodegradation of chloroacetamide herbicides. Understanding these mechanisms is crucial for developing bioremediation strategies for environmental contaminants similar to this compound (Wang et al., 2015).
Anticancer Drug Synthesis and Molecular Docking
The synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and its anticancer activity through in silico modeling illustrates the potential therapeutic applications of acetamide derivatives. The detailed structural and docking analysis provides a foundation for designing and synthesizing novel anticancer agents, possibly including derivatives of this compound (Sharma et al., 2018).
Properties
IUPAC Name |
2-anilino-N-(3-chloro-4-ethoxyphenyl)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O2.ClH/c1-2-21-15-9-8-13(10-14(15)17)19-16(20)11-18-12-6-4-3-5-7-12;/h3-10,18H,2,11H2,1H3,(H,19,20);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOPJEKSSWWEYTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)NC(=O)CNC2=CC=CC=C2)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.